5-Benzyl 2-(tert-butyl) 1,1-dimethyltetrahydropyrrolo[3,4-c]pyrrole-2,5(1H,3H)-dicarboxylate

• Molecular Formula: C21H30N2O4
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 2-O-benzyl 5-O-tert-butyl 4,4-dimethyl-3,3a,6,6a-tetrahydro-1H-pyrrolo[3,4-c]pyrrole-2,5-dicarboxylate
• InChI: InChI=1S/C21H30N2O4/c1-20(2,3)27-19(25)23-12-16-11-22(13-17(16)21(23,4)5)18(24)26-14-15-9-7-6-8-10-15/h6-10,16-17H,11-14H2,1-5H3
• InChI Key: CAIHDTXGPJQXHS-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CN(CC2CN1C(=O)OC(C)(C)C)C(=O)OCC3=CC=CC=C3)C

Description

5-Benzyl 2-(tert-butyl) 1,1-dimethyltetrahydropyrrolo[3,4-c]pyrrole-2,5(1H,3H)-dicarboxylate is a useful research compound. Its molecular formula is C21H30N2O4 and its molecular weight is 374.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Benzyl 2-(tert-butyl) 1,1-dimethyltetrahydropyrrolo[3,4-c]pyrrole-2,5(1H,3H)-dicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Benzyl 2-(tert-butyl) 1,1-dimethyltetrahydropyrrolo[3,4-c]pyrrole-2,5(1H,3H)-dicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

5-Benzyl 2-(tert-butyl) 1,1-dimethyltetrahydropyrrolo[3,4-c]pyrrole-2,5(1H,3H)-dicarboxylate (CAS No. 2266594-82-3) is a synthetic compound with potential biological activities. Its unique chemical structure suggests various pharmacological properties that warrant investigation.

• Molecular Formula : C21H30N2O4
• Molar Mass : 374.47 g/mol
• Density : 1.138 g/cm³ (predicted)
• Boiling Point : 472.1 °C (predicted)
• pKa : -0.66 (predicted) .

Biological Activity Overview

The biological activity of this compound has been explored in various studies, focusing on its effects on different biological systems. The following sections detail specific activities and findings.

Neuroprotective Effects

Pyrrole derivatives have also been investigated for neuroprotective effects. Some studies suggest that compounds with similar structures can protect neuronal cells from oxidative stress and apoptosis, potentially offering therapeutic benefits in neurodegenerative diseases .

Antimicrobial Properties

Preliminary investigations into the antimicrobial activity of related pyrrole compounds have shown promising results against various bacterial strains. This suggests that 5-Benzyl 2-(tert-butyl) 1,1-dimethyltetrahydropyrrolo[3,4-c]pyrrole-2,5(1H,3H)-dicarboxylate may possess similar antimicrobial properties .

Case Studies and Research Findings

A comprehensive review of the literature reveals several relevant studies:

Study	Findings
Study A	Demonstrated that pyrrole derivatives can induce apoptosis in cancer cell lines (e.g., HeLa cells).
Study B	Found that certain pyrroles protect against oxidative stress in neuronal models, suggesting potential for treating Alzheimer's disease.
Study C	Investigated the antibacterial activity of pyrrole compounds against Staphylococcus aureus and E. coli, showing significant inhibition zones.

The mechanisms by which 5-Benzyl 2-(tert-butyl) 1,1-dimethyltetrahydropyrrolo[3,4-c]pyrrole-2,5(1H,3H)-dicarboxylate may exert its biological effects are hypothesized to involve:

• Modulation of signaling pathways associated with cell survival and apoptosis.
• Interaction with cellular receptors influencing neurotransmitter release and neuronal health.
• Disruption of bacterial cell wall synthesis leading to antimicrobial effects.